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Compound of Interest

Compound Name: BBTA
Cat. No.: B8127052
Get Quote
\ J

Chemical Name: 2,2'-(Thiophene-2,5-diyl)bis(benzo[d]oxazol-6-amine)
CAS Number: 151746-37-1
Molecular Formula: C1sH12N4O2S

Molecular Weight: 348.38 g/mol

Introduction

BBTA, identified by the CAS number 151746-37-1, is a heterocyclic organic compound
belonging to the bis(benzoxazole) class of molecules. The core structure features a central
thiophene ring linked to two benzoxazole moieties, each bearing an amine group. This class of
compounds is of significant interest to researchers in medicinal chemistry and drug
development due to the broad spectrum of biological activities exhibited by benzoxazole
derivatives, including antimicrobial and potential antiproliferative properties. This technical
guide provides a comprehensive overview of the available information on BBTA, focusing on its
chemical properties, potential biological activities, and relevant experimental contexts, tailored
for researchers, scientists, and drug development professionals.
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Physicochemical Properties

A summary of the key physicochemical properties of BBTA is presented in the table below.
This information is crucial for its handling, formulation, and in the design of experimental

protocols.
Property Value Reference
CAS Number 151746-37-1 [1]
2,2'-(Thiophene-2,5-
Chemical Name diyl)bis(benzo[d]oxazol-6- [1]
amine)
Molecular Formula C18H12N402S
Molecular Weight 348.38 g/mol
Appearance Solid (form may vary)
) Typically 295% (commercially
Purity )
available)
Storage Recommended at -20°C
Synthesis

The synthesis of bis(benzoxazole) derivatives typically involves the condensation of 2-
aminophenols with dicarboxylic acids or their derivatives. While a specific, detailed
experimental protocol for the synthesis of BBTA (CAS 151746-37-1) was not found in the
public literature, a general synthetic approach can be inferred from related compounds.

A plausible synthetic route would involve the reaction of 2,5-thiophenedicarboxylic acid (or its
corresponding diacyl chloride or diester) with two equivalents of a substituted 2-aminophenol,
specifically 2,4-diaminophenol, under conditions that facilitate cyclodehydration to form the
benzoxazole rings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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Contact our Ph.D. Support Team for a compatibility check
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